Cas no 712262-13-0 (Methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate)

• Product Name: Methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate
• CAS No: 712262-13-0
• MF: C₈H₁₁NO₃S
• MW: 201.242841005325
• CID: 1020049
• PubChem ID: 45089570
• Update Time: 2023-08-02

Methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylicacid,5-amino-3-(methoxymethyl)-,methylester(9CI)
• methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate
• 2-thiophenecarboxylic acid,5-amino-3-(methoxymethyl)-,methyl ester
• Methyl 5-amino-3-(methoxymethyl)thiophene-2-carboxylate

• Inchi： 1S/C8H11NO3S/c1-11-4-5-3-6(9)13-7(5)8(10)12-2/h3H,4,9H2,1-2H3
• InChI Key： POTSTZPYKIFMKY-UHFFFAOYSA-N
• SMILES： S1C(=CC(COC)=C1C(=O)OC)N

Computed Properties

• Exact Mass: 201.046
• Monoisotopic Mass: 201.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives